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Abstract
L-803087 is a potent and highly selective non-peptide agonist for the somatostatin receptor

subtype 4 (sst4). As a member of the G protein-coupled receptor (GPCR) family, the sst4

receptor is a promising therapeutic target for a range of neurological and inflammatory

conditions. This technical guide provides a comprehensive overview of the pharmacological

profile of L-803087, including its receptor binding affinity, functional activity, and effects in

preclinical models. Detailed experimental protocols and visualizations of key signaling

pathways are presented to support further research and development efforts.

Introduction
Somatostatin is an inhibitory neuropeptide that exerts its physiological effects through five

distinct G protein-coupled receptor subtypes (sst1-sst5). The sst4 receptor subtype is of

particular interest due to its unique distribution and functional roles in the central nervous

system and immune system. L-803087 has emerged as a critical pharmacological tool for

elucidating the specific functions of the sst4 receptor. Its high potency and selectivity make it an

invaluable molecular probe for in vitro and in vivo studies. This document serves as a detailed

technical resource on the pharmacological characteristics of L-803087.
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L-803087 exhibits high affinity and selectivity for the human sst4 receptor. The binding affinity

is typically determined through competitive radioligand binding assays.

Table 1: Receptor Binding Affinity of L-803087
Receptor Subtype Ki (nM) Selectivity (fold vs. sst4)

sst1 199 >280

sst2 4720 >6700

sst3 1280 >1800

sst4 0.7 -

sst5 3880 >5500

Data represents the inhibitory constant (Ki) for L-803087 at cloned human somatostatin

receptors.

Functional Activity
L-803087 acts as a full agonist at the sst4 receptor, which is coupled to inhibitory G proteins

(Gαi/o). Activation of the sst4 receptor by L-803087 leads to the inhibition of adenylyl cyclase,

resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

Signaling Pathway
The binding of L-803087 to the sst4 receptor initiates a cascade of intracellular events. The

activated Gαi/o subunit inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP. The

βγ subunits can also modulate the activity of other downstream effectors, such as inwardly

rectifying potassium channels (GIRKs) and voltage-gated calcium channels.
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To cite this document: BenchChem. [In-Depth Pharmacological Profile of L-803087: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620062#pharmacological-profile-of-l-803087]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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